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Compound of Interest

Compound Name: trans-Latanoprost

Cat. No.: B1233568 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of trans-Latanoprost, a prostaglandin analog widely used in

research and pharmaceutical development. Adherence to these procedural steps will minimize

risk and ensure operational integrity.

When working with potent compounds like trans-Latanoprost, a thorough understanding of

safety protocols is not just a regulatory requirement but a cornerstone of responsible research.

This document outlines the necessary personal protective equipment (PPE), safe handling

procedures, and proper disposal methods to build a culture of safety and trust in your

laboratory operations.

Personal Protective Equipment (PPE): Your First
Line of Defense
The use of appropriate personal protective equipment is mandatory to prevent accidental

exposure to trans-Latanoprost. Engineering controls, such as fume hoods, should always be

the primary means of exposure control, with PPE serving as a crucial secondary barrier.

Eye and Face Protection:

Wear airtight protective goggles that comply with EN 166 standards to shield against

splashes and airborne particles.[1]
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In situations with a higher risk of splashes, a face shield should be used in conjunction with

goggles for comprehensive protection of the eyes, nose, and mouth.[1]

Skin Protection:

Gloves: Chemically compatible gloves are essential. Nitrile rubber gloves with a minimum

thickness of 0.11 mm are recommended, offering a breakthrough time of up to 480 minutes

for full contact and splash contact scenarios.[1] Always inspect gloves for any signs of

degradation or perforation before use and employ proper removal techniques to avoid skin

contact.

Lab Coat/Coveralls: A professional long-sleeved lab coat or coveralls should be worn.[1][2]

For larger quantities (over 1 kilogram) or in manufacturing settings, disposable coveralls of

low permeability are recommended.[3]

Footwear: Safety footwear is required to protect against spills and other laboratory hazards.

[1]

Respiratory Protection:

In well-ventilated areas, respiratory protection may not be necessary. However, if there is a

risk of generating dust or aerosols, or if working in a poorly ventilated space, a NIOSH-

approved respirator with an appropriate filter (Type A-P) should be used.[3][4]

Quantitative Safety Data for trans-Latanoprost
For quick reference, the following table summarizes key quantitative safety data for

Latanoprost. These values are critical for conducting risk assessments and implementing

appropriate safety measures in your laboratory.
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Parameter Value Reference

Occupational Exposure Limit

(OEL) - 8-Hour TWA
0.7 µg/m³ [5][6][7]

Recommended Nitrile Glove

Thickness
≥ 0.11 mm [1]

Nitrile Glove Breakthrough

Time
Up to 480 minutes [1]

Note: Breakthrough times for gloves can be influenced by factors such as the specific chemical

formulation, temperature, and duration of contact. It is crucial to consult the glove

manufacturer's specific chemical resistance data.

Procedural Guidance: From Receipt to Disposal
A systematic approach to handling trans-Latanoprost is essential for maintaining a safe

laboratory environment. The following workflow outlines the key steps from receiving the

compound to the final disposal of waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1233568?utm_src=pdf-custom-synthesis
https://akjournals.com/view/journals/1326/37/1/article-p67.xml
https://datasheets.scbt.com/sc-201354.pdf
https://eureka.patsnap.com/patent-US20080021101A1
https://eureka.patsnap.com/patent-US20080021101A1
https://www.researchgate.net/figure/Formulation-for-the-latanoprost-eye-drops-used-in-this-study_tbl1_287283409
https://patents.google.com/patent/EP1759702A1/en
https://patents.google.com/patent/EP1759702A1/en
https://www.kemh.health.wa.gov.au/~/media/HSPs/NMHS/Hospitals/WNHS/Documents/Clinical-guidelines/Neonatal-MPs/Alprostadil---Prostaglandin-E1.pdf?thn=0
https://afns-safety.ualberta.ca/biosafety/safe-handling-of-laboratory-equipment/
https://www.benchchem.com/product/b1233568#personal-protective-equipment-for-handling-trans-latanoprost
https://www.benchchem.com/product/b1233568#personal-protective-equipment-for-handling-trans-latanoprost
https://www.benchchem.com/product/b1233568#personal-protective-equipment-for-handling-trans-latanoprost
https://www.benchchem.com/product/b1233568#personal-protective-equipment-for-handling-trans-latanoprost
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1233568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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